Cas no 2680901-51-1 (5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2680901-51-1
• MF: C₁₀H₈BrF₃N₂O₄
• MW: 357.080732345581
• CID: 6170727
• PubChem ID: 165938512
• Update Time: 2025-10-22

5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid
• 2680901-51-1
• EN300-28299319
• 5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C10H8BrF3N2O4/c11-5-3-6(8(18)19)7(17)16(4-5)2-1-15-9(20)10(12,13)14/h3-4H,1-2H2,(H,15,20)(H,18,19)
• InChI Key： NJIVASAZOCUUSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(N(C=1)CCNC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 355.96195g/mol
• Monoisotopic Mass: 355.96195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.7Ų

Additional information on 5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid

5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid, with the CAS number NO. 1480901-51-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's structure incorporates a dihydropyridine ring system, which is a common scaffold in various bioactive compounds, particularly those with cardiovascular and neuroprotective properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of novel therapeutic agents. The presence of a bromine atom at the 5-position of the dihydropyridine ring introduces electronic effects that can modulate the compound's pharmacokinetic properties. Additionally, the 2-oxo group and the 3-carboxylic acid moiety contribute to the molecule's acidity and hydrogen bonding capabilities, which are critical for its interactions with biological targets.

The substituent at the 1-position of the dihydropyridine ring—a 2-(2,2,2-trifluoroacetamido)ethyl group—plays a pivotal role in enhancing the compound's solubility and stability. The trifluoroacetyl group is known for its lipophilic nature, which can improve membrane permeability and bioavailability. Furthermore, this substituent may also influence the compound's ability to interact with specific receptors or enzymes, making it a promising candidate for targeted drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have been employed to optimize its production. These studies have not only improved the yield and purity of the compound but also provided insights into its stereochemical properties. The stereochemistry of dihydropyridine derivatives is crucial as it can significantly affect their biological activity.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel anti-inflammatory drug with fewer side effects compared to conventional therapies.

Moreover, this compound has exhibited promising antioxidant properties. Its ability to scavenge free radicals and reduce oxidative stress makes it a candidate for applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent studies have explored its potential as a neuroprotective agent by evaluating its effects on cellular models of oxidative stress.

The development of this compound into a therapeutic agent requires further investigation into its pharmacokinetics and toxicity profile. Current research efforts are focused on optimizing its bioavailability while minimizing adverse effects. This involves modifying its chemical structure to enhance its absorption and distribution within the body while reducing clearance rates.

In conclusion, 5-Bromo-2-oxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2-dihydropyridine-3-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable tool in drug discovery. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.